Cas no 1542732-63-7 (3-6-(dimethylamino)pyridin-3-yl-3-hydroxypropanoic acid)

• Product Name: 3-6-(dimethylamino)pyridin-3-yl-3-hydroxypropanoic acid
• CAS No: 1542732-63-7
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5969632
• PubChem ID: 165880640
• Update Time: 2025-07-22

3-6-(dimethylamino)pyridin-3-yl-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-6-(dimethylamino)pyridin-3-yl-3-hydroxypropanoic acid
• 1542732-63-7
• EN300-1837681
• 3-[6-(dimethylamino)pyridin-3-yl]-3-hydroxypropanoic acid

• Inchi： 1S/C10H14N2O3/c1-12(2)9-4-3-7(6-11-9)8(13)5-10(14)15/h3-4,6,8,13H,5H2,1-2H3,(H,14,15)
• InChI Key： VZNDUDYRTBSQQV-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)C1=CN=C(C=C1)N(C)C

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 73.7Ų

Additional information on 3-6-(dimethylamino)pyridin-3-yl-3-hydroxypropanoic acid

Introduction to 3-6-(dimethylamino)pyridin-3-yl-3-hydroxypropanoic acid (CAS No. 1542732-63-7)

3-6-(dimethylamino)pyridin-3-yl-3-hydroxypropanoic acid, identified by the chemical compound code CAS No. 1542732-63-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a pyridine core substituted with a dimethylamino group and a hydroxypropanoic acid side chain, exhibits unique structural and functional properties that make it a promising candidate for various applications in drug discovery and medicinal chemistry.

The molecular structure of 3-6-(dimethylamino)pyridin-3-yl-3-hydroxypropanoic acid consists of a pyridine ring at the core, which is a common motif in many biologically active molecules. The presence of the dimethylamino group at the 6-position enhances the compound's basicity and potential for hydrogen bonding interactions, while the hydroxypropanoic acid moiety introduces both hydrophilicity and chiral centers, contributing to its solubility and stereoselective properties. These structural features are critical in determining its biological activity and pharmacokinetic behavior.

In recent years, there has been growing interest in developing novel heterocyclic compounds for therapeutic applications. The pyridine scaffold, in particular, is widely recognized for its role in medicinal chemistry due to its ability to form stable complexes with biological targets such as enzymes and receptors. The dimethylamino substituent not only improves solubility but also modulates electronic properties, making it an attractive group for fine-tuning pharmacological activity. Additionally, the hydroxypropanoic acid component can serve as a linker or anchor in drug design, facilitating interactions with specific binding sites.

One of the most compelling aspects of 3-6-(dimethylamino)pyridin-3-yl-3-hydroxypropanoic acid is its potential as a building block for more complex molecules. Its versatile structure allows for modifications at multiple positions, enabling chemists to explore a wide range of derivatives with tailored properties. This flexibility has been exploited in several research endeavors aimed at identifying new pharmacophores for treating various diseases.

Recent studies have highlighted the importance of 3-hydroxypropanoic acid derivatives in drug development. The hydroxyl group provides opportunities for further functionalization, such as esterification or amidation, which can enhance metabolic stability or bioavailability. Moreover, the chiral center introduced by this moiety allows for the synthesis of enantiomerically pure compounds, which is crucial for achieving optimal therapeutic effects while minimizing side reactions.

The dimethylamino group on the pyridine ring also plays a pivotal role in modulating biological activity. This group can participate in hydrogen bonding interactions with polar residues in protein targets, thereby increasing binding affinity. Furthermore, it can influence the compound's solubility profile, which is essential for formulation development. In drug discovery pipelines, such structural features are often prioritized because they can significantly impact a molecule's efficacy and safety.

Current research in medicinal chemistry increasingly emphasizes the use of computational methods to predict and optimize molecular properties. The structural features of 3-6-(dimethylamino)pyridin-3-yl-3-hydroxypropanoic acid, including its pyridine core and functional groups, make it an ideal candidate for virtual screening and molecular docking studies. These approaches allow researchers to rapidly assess potential interactions with biological targets and identify promising lead compounds for further development.

Moreover, advancements in synthetic methodologies have made it possible to access complex molecules more efficiently than ever before. Techniques such as asymmetric synthesis and catalytic transformations have enabled the construction of intricate structures like 3-6-(dimethylamino)pyridin-3-yl-3-hydroxypropanoic acid with high precision and yield. This progress has accelerated the discovery of novel therapeutic agents and expanded the toolkit available to medicinal chemists.

The pharmaceutical industry continues to invest heavily in exploring new chemical spaces to address unmet medical needs. Compounds like 3-6-(dimethylamino)pyridin-3-yl-3-hydroxypropanoic acid represent valuable contributions to this effort. Their unique structural motifs offer opportunities for innovation across multiple therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. As research progresses, it is expected that more derivatives will be developed and evaluated for their potential clinical applications.

In conclusion,3-6-(dimethylamino)pyridin-3-yl-3-hydroxypropanoic acid (CAS No. 1542732-63-7) is a multifaceted compound with significant promise in pharmaceutical chemistry. Its combination of structural features—such as the pyridine core,dimethylamino substitution,hydroxypropanoic acid side chain—makes it a versatile scaffold for drug discovery efforts aimed at developing novel therapeutics. Ongoing research continues to uncover new applications and derivatives of this compound, reinforcing its importance as a key intermediate in medicinal chemistry.